Cas no 1486469-49-1 ((1S,2S)-1-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)cyclopropane-1-carboxylic acid)

• Product Name: (1S,2S)-1-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
• CAS No: 1486469-49-1
• MF: C₁₀H₁₄F₃NO₄
• MW: 269.217673778534
• MDL: MFCD11858170
• CID: 4672431
• PubChem ID: 39872281
• Update Time: 2023-11-24

(1S,2S)-1-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-1-{[(tert-Butoxy)carbonyl]amino}-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
• (1R,2R)-1-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
• (1S,2S)-1-{(tert-butoxy)carbonylamino}-2-(trifluoromethyl)cyclopropane-1-carboxylic acid

• MDL： MFCD11858170
• Inchi： 1S/C10H14F3NO4/c1-8(2,3)18-7(17)14-9(6(15)16)4-5(9)10(11,12)13/h5H,4H2,1-3H3,(H,14,17)(H,15,16)/t5-,9-/m1/s1
• InChI Key： KJGSUQDOMSXKIH-MLUIRONXSA-N
• SMILES： FC([C@@H]1C[C@@]1(C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 374
• Topological Polar Surface Area: 75.6